N~1~-(2-ethyl-3-methyl-4-quinolinyl)-N~2~,N~2~-dimethylglycinamide oxalate

• IUPAC Name: 2-(dimethylamino)-N-(2-ethyl-3-methylquinolin-4-yl)acetamide;oxalic acid
• InChI: InChI=1S/C16H21N3O.C2H2O4/c1-5-13-11(2)16(18-15(20)10-19(3)4)12-8-6-7-9-14(12)17-13;3-1(4)2(5)6/h6-9H,5,10H2,1-4H3,(H,17,18,20);(H,3,4)(H,5,6)
• InChI Key: XHHHEMMBSSGBTN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2C(=C1C)NC(=O)CN(C)C.C(=O)(C(=O)O)O
• Molecular Formula: C18H23N3O5
• Molecular Weight: 361.4 g/mol

Description

N~1~-(2-ethyl-3-methyl-4-quinolinyl)-N~2~,N~2~-dimethylglycinamide oxalate, commonly known as EMQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. EMQ is a derivative of quinoline, a heterocyclic compound that is widely used in the pharmaceutical industry. EMQ has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research.

Mechanism of Action

The mechanism of action of EMQ is not fully understood, but it is thought to involve the inhibition of certain enzymes and the disruption of cellular processes. EMQ has been found to bind to DNA and RNA, and to interfere with the synthesis of proteins. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EMQ has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, and to have antimicrobial properties. EMQ has also been found to have antioxidant activity, and to be able to scavenge free radicals. In addition, EMQ has been shown to have neuroprotective effects, and to be able to cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMQ in lab experiments is its versatility. It can be used in a variety of applications, and has been found to be effective in many different contexts. However, one limitation of using EMQ is that it can be difficult to synthesize, and may require specialized equipment and expertise. In addition, EMQ can be expensive, which may limit its use in some research contexts.

Future Directions

There are many potential future directions for research on EMQ. One area of interest is the development of new methods for synthesizing EMQ, which could make it more accessible to researchers. Another area of interest is the identification of new applications for EMQ, particularly in the fields of neuroscience and cancer research. Additionally, further investigation into the mechanism of action of EMQ could lead to the development of new drugs and therapies.

Synthesis Methods

EMQ can be synthesized using a variety of methods, including the reaction of 2-ethyl-3-methyl-4-quinolone with N,N-dimethylglycine in the presence of a suitable catalyst. The resulting product is then converted to the oxalate salt. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

EMQ has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a potential anticancer agent, and as a tool for the study of the nervous system. EMQ has also been found to have antimicrobial properties, and has been investigated for its potential use as an antibiotic.